Cas no 1290090-22-0 (3-(Tert-butyl)-5-(4-methyl-1H-imidazol-1-YL)aniline)

• Product Name: 3-(Tert-butyl)-5-(4-methyl-1H-imidazol-1-YL)aniline
• CAS No: 1290090-22-0
• MF: C₁₄H₁₉N₃
• MW: 229.320762872696
• CID: 2769651
• PubChem ID: 71743860
• Update Time: 2025-06-18

3-(Tert-butyl)-5-(4-methyl-1H-imidazol-1-YL)aniline Chemical and Physical Properties

Names and Identifiers

• 3-tert-Butyl-5-(4-methyl-1H-imidazol-1-yl)aniline
• 3-(TERT-BUTYL)-5-(4-METHYL-1H-IMIDAZOL-1-YL)ANILINE
• 1290090-22-0
• DTXSID00857379
• 3-(Tert-butyl)-5-(4-methyl-1H-imidazol-1-YL)aniline

• MDL： MFCD26406982
• Inchi： 1S/C14H19N3/c1-10-8-17(9-16-10)13-6-11(14(2,3)4)5-12(15)7-13/h5-9H,15H2,1-4H3
• InChI Key： BSIMTXPLDUDBPW-UHFFFAOYSA-N
• SMILES： N1(C=NC(C)=C1)C1=CC(=CC(=C1)C(C)(C)C)N

Computed Properties

• Exact Mass: 229.157897619Da
• Monoisotopic Mass: 229.157897619Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 43.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 3-(Tert-butyl)-5-(4-methyl-1H-imidazol-1-YL)aniline

Introduction to 3-(Tert-butyl)-5-(4-methyl-1H-imidazol-1-yl)aniline (CAS No. 1290090-22-0)

3-(Tert-butyl)-5-(4-methyl-1H-imidazol-1-yl)aniline, identified by its CAS number 1290090-22-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of anilines, which are widely recognized for their diverse applications in medicinal chemistry, particularly as intermediates in the synthesis of bioactive molecules. The structural features of 3-(Tert-butyl)-5-(4-methyl-1H-imidazol-1-yl)aniline, including the presence of a tert-butyl group and a 4-methyl-1H-imidazole moiety, contribute to its unique chemical properties and potential biological activities.

The tert-butyl group, attached at the 3-position of the aniline core, enhances the lipophilicity of the molecule, making it more soluble in organic solvents and potentially improving its membrane permeability. This characteristic is particularly valuable in drug design, where optimizing solubility and bioavailability is crucial for therapeutic efficacy. On the other hand, the 4-methyl-1H-imidazole substituent at the 5-position introduces a nitrogen-rich heterocyclic ring, which is known to interact favorably with biological targets such as enzymes and receptors. The combination of these structural elements makes 3-(Tert-butyl)-5-(4-methyl-1H-imidazol-1-yl)aniline a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 3-(Tert-butyl)-5-(4-methyl-1H-imidazol-1-yl)aniline and biological targets. Studies have demonstrated that the 4-methyl-1H-imidazole moiety can engage in hydrogen bonding and π-stacking interactions with key residues in protein binding pockets. These interactions are critical for modulating enzyme activity and receptor binding affinity. For instance, research has shown that derivatives of this compound exhibit inhibitory effects on certain kinases and phosphodiesterases, which are implicated in various diseases, including cancer and inflammatory disorders.

The tert-butyl group also plays a significant role in fine-tuning the pharmacokinetic properties of 3-(Tert-butyl)-5-(4-methyl-1H-imidazol-1-yl)aniline. By increasing the molecular size and hydrophobicity, this substituent can influence metabolic stability and reduce susceptibility to enzymatic degradation. This characteristic is particularly advantageous in designing long-lasting drugs that require fewer dosing regimens. Additionally, the presence of both aromatic and heterocyclic rings in the molecule allows for diverse electronic distributions, which can be exploited to modulate reactivity and binding affinity.

In vitro studies have revealed that 3-(Tert-butyl)-5-(4-methyl-1H-imidazol-1-yl)aniline exhibits notable pharmacological effects across multiple therapeutic areas. For example, preliminary data suggest that this compound possesses anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). The mechanism behind this effect likely involves modulation of signaling pathways associated with inflammation, such as NFκB and MAPK cascades. Furthermore, the compound has shown potential in preclinical models as an antioxidant agent, capable of scavenging reactive oxygen species (ROS) and protecting cells from oxidative damage.

The synthetic route to 3-(Tert-butyl)-5-(4-methyl-1H-imidazol-1-yl)aniline is another area of interest for researchers. The synthesis typically involves multi-step reactions starting from commercially available precursors such as aniline derivatives and imidazole compounds. Key steps include nucleophilic substitution reactions to introduce the tert-butyl group and subsequent functionalization to incorporate the 4-methyl-1H-imidazole moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale studies and clinical trials.

One of the most compelling aspects of 3-(Tert-butyl)-5-(4-methyl-1H-imidazol-1-y laniline) is its versatility as a scaffold for drug discovery. By modifying specific functional groups or introducing additional substituents, researchers can generate libraries of derivatives with tailored biological activities. This approach has been successfully applied in high-throughput screening (HTS) campaigns to identify novel lead compounds for various diseases. The combination of its structural features with synthetic accessibility makes it an attractive platform for medicinal chemists seeking to develop next-generation therapeutics.

Recent publications highlight several innovative applications of derivatives inspired by 3-(Tert-butyl)-5-(4-methyl-l H-imidazol-l -y laniline). For instance, researchers have explored its use as a kinase inhibitor by optimizing its binding interactions with ATP pockets in protein structures. By leveraging structure-based drug design principles, they have developed analogs with enhanced potency and selectivity against specific kinases involved in cancer progression. Similarly, studies have investigated its potential as a modulator of G protein-coupled receptors (GPCRs), which are critical targets for treating neurological disorders such as depression and schizophrenia.

The role of computational tools in analyzing 3-(Tert-butyl)-5-(4-methyl-l H-imidazol-l -y laniline) cannot be overstated. Molecular dynamics simulations have provided insights into how this compound behaves within biological environments, including its binding mode to target proteins and its interaction with water molecules. These simulations have helped refine virtual screening protocols, allowing researchers to prioritize promising candidates for experimental validation more efficiently than traditional methods alone would permit.

In conclusion,3-(Tert-butyl)-5-(4-methyl-l H-imidazol-l -y laniline, CAS No. 1290090 22 0), represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile applications. Its ability to modulate biological pathways makes it a valuable tool for developing new treatments across multiple therapeutic areas. As research continues to uncover new insights into its pharmacological properties,this compound promises to remain at forefrontof drug discovery efforts aimed at improving human health.